Ethyl 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
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Overview
Description
Ethyl 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C22H24ClN3O5S and its molecular weight is 477.96. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Organic Chemistry
The compound has been explored for its role in facilitating the synthesis of various organic molecules. For instance, its involvement in phosphine-catalyzed [4 + 2] annulation processes has been documented, highlighting its utility in creating highly functionalized tetrahydropyridines with complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003). This illustrates its potential in contributing to the synthesis of complex organic structures, which can be pivotal in drug discovery and development.
Potential Anticancer Properties
One study detailed the synthesis and evaluation of derivatives of Ethyl 2-aminothiazole 4-carboxylate, including Ethyl 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)thiazole-4-carboxylate, for their anticancer activities. These compounds were designed and synthesized to manage and control colorectal cancer. The in vitro and in silico studies demonstrated significant anti-proliferative effects and enzyme inhibitory actions, suggesting a promising potential for these compounds in colorectal cancer treatment (Ilyas et al., 2021).
Antimicrobial Applications
Research into the antimicrobial properties of related pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-Chloro-6-ethoxy-4-acetylpyridine, has shown that many of these compounds exhibit significant antibacterial and antifungal activities. This highlights the broader applicability of structurally similar compounds in developing new antimicrobial agents (Hossan et al., 2012).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is a derivative of N-isoindoline-1,3-dione , a class of compounds that have gained significant attention for their potential use in diverse fields such as pharmaceutical synthesis . .
Mode of Action
As a derivative of N-isoindoline-1,3-dione , it may share similar chemical reactivity and potential applications.
Biochemical Pathways
N-isoindoline-1,3-dione derivatives have shown diverse chemical reactivity and promising applications , suggesting that they may affect multiple biochemical pathways.
Result of Action
Some N-isoindoline-1,3-dione derivatives have shown potential therapeutic effects , suggesting that this compound may also have beneficial effects at the molecular and cellular level.
Properties
IUPAC Name |
ethyl 2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O5S.ClH/c1-3-24-10-9-15-16(11-24)31-19(18(15)22(29)30-4-2)23-17(26)12-25-20(27)13-7-5-6-8-14(13)21(25)28;/h5-8H,3-4,9-12H2,1-2H3,(H,23,26);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYVRTPKUHFBDIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C(=O)OCC)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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